Cas no 1330053-68-3 (6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate)

• Product Name: 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate
• CAS No: 1330053-68-3
• MF: C₄H₉N₅O₅S
• MW: 242.188477277756
• CID: 4551791
• Update Time: 2025-10-28

6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate

• Inchi： 1S/C4H7N5O.H2O4S/c5-1-2(6)8-4(7)9-3(1)10;1-5(2,3)4/h5H2,(H5,6,7,8,9,10);(H2,1,2,3,4)/i1+1,2+1,5+1;
• InChI Key： RSKNEEODWFLVFF-SCQVOKKOSA-N
• SMILES： S(=O)(=O)(O[H])O[H].O=C1[13C](=[13C](N([H])[H])N([H])C(N([H])[H])=N1)[15N]([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate

Comprehensive Guide to 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate (CAS No. 1330053-68-3)

6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate is a stable isotope-labeled compound widely used in pharmaceutical research, metabolic studies, and analytical chemistry. With the CAS number 1330053-68-3, this compound serves as a critical tool for scientists exploring drug metabolism, biomarker discovery, and isotopic tracing. The incorporation of 13C2 and 15N isotopes enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, making it indispensable in modern research.

The molecular structure of 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate features a pyrimidine ring substituted with hydroxy and amino groups, which contribute to its reactivity and versatility. Researchers frequently employ this compound in the synthesis of labeled nucleosides and nucleotides, aiding in the study of DNA/RNA modifications and enzymatic pathways. Its sulfate salt form ensures stability and solubility, facilitating its use in aqueous and organic solvent systems.

One of the most significant applications of 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate is in pharmacokinetic and pharmacodynamic studies. By utilizing isotope-labeled analogs, scientists can track drug absorption, distribution, metabolism, and excretion (ADME) with high precision. This is particularly relevant in the development of antiviral and anticancer agents, where understanding metabolic pathways is crucial for optimizing therapeutic efficacy and minimizing side effects.

In recent years, the demand for stable isotope-labeled compounds like 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate has surged due to advancements in precision medicine and personalized therapeutics. Researchers are increasingly focusing on isotopic labeling techniques to improve the accuracy of biomarker identification and disease diagnostics. This compound is also gaining traction in environmental science, where it aids in tracing pollutant degradation pathways and assessing ecological impacts.

The synthesis of 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate involves sophisticated techniques to ensure high isotopic purity and chemical integrity. Manufacturers adhere to strict quality control protocols to meet the stringent requirements of research and regulatory agencies. The compound is typically supplied as a lyophilized powder or in solution, with detailed certificates of analysis (CoA) provided to confirm its isotopic enrichment and purity.

From an industrial perspective, the market for isotope-labeled compounds is expanding rapidly, driven by the growing need for advanced research tools in biotechnology and pharmaceuticals. 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate is a niche product with high value, catering to specialized applications in academia and industry. Its role in cutting-edge research ensures its continued relevance in scientific innovation.

For researchers seeking reliable sources of 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate, it is essential to partner with reputable suppliers who guarantee consistency and traceability. Proper storage conditions, such as protection from light and moisture, are critical to maintaining the compound's stability over time. Additionally, users should follow safety guidelines to ensure safe handling and disposal, in compliance with laboratory best practices.

In summary, 6-Hydroxy-2,4,5-triaminopyrimidine-13C2,15N, Sulfate (CAS No. 1330053-68-3) is a vital reagent in isotopic labeling and metabolic research. Its unique properties and applications make it a cornerstone in pharmaceutical development, environmental science, and analytical chemistry. As scientific inquiry progresses, the importance of such specialized compounds will only continue to grow, solidifying their place in the future of research and innovation.